![molecular formula C7H4N2O5 B1206409 2,6-Dinitrobenzaldehyde CAS No. 606-31-5](/img/structure/B1206409.png)
2,6-Dinitrobenzaldehyde
Overview
Description
2,6-Dinitrobenzaldehyde is a major intermediate formed by the combined ozonation of 2,6-dinitrotoluene with hydrogen peroxide and UV radiation .
Synthesis Analysis
2,6-Dinitrobenzaldehyde is synthesized by the combined ozonation of 2,6-dinitrotoluene with hydrogen peroxide and UV radiation . It has also been used in the synthesis of free base tetrakis (2,6-dinitrophenyl) porphyrin . As an electrophile, it readily engages with nucleophiles like amines and thiols to yield adducts .Molecular Structure Analysis
The molecular formula of 2,6-Dinitrobenzaldehyde is (O2N)2C6H3CHO . Its molecular weight is 196.12 . The molecule contains a total of 18 bonds, including 14 non-H bonds, 11 multiple bonds, 3 rotatable bonds, 5 double bonds, and 6 aromatic bonds .Chemical Reactions Analysis
Operating as an electrophile, 2,6-Dinitrobenzaldehyde readily engages with nucleophiles like amines and thiols to yield adducts . This reaction follows a pathway involving the formation of a Schiff base intermediate, which undergoes nucleophilic attack .Physical And Chemical Properties Analysis
2,6-Dinitrobenzaldehyde is a solid with a melting point of 120-122 °C (lit.) . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Organic Synthesis
2,6-Dinitrobenzaldehyde is a valuable reagent in organic synthesis, often used to create a variety of organic compounds. It has been utilized in the synthesis of free base tetrakis (2,6-dinitrophenyl) porphyrin , which is a significant compound due to its potential applications in photodynamic therapy and as a photosensitizer .
Analytical Chemistry
In analytical chemistry, 2,6-Dinitrobenzaldehyde plays a pivotal role in developing methods for detecting substances, including amino acids and proteins . It acts as an electrophile that reacts with nucleophiles like amines and thiols to form adducts, which can be analyzed using various spectroscopic techniques .
Pharmaceutical Research
2,6-Dinitrobenzaldehyde is frequently used in pharmaceutical research for the creation of diverse compounds ranging from dyes to pharmaceuticals and agrochemicals . Its electrophilic nature allows it to engage in reactions that are foundational for synthesizing active pharmaceutical ingredients .
Material Science
In material science, 2,6-Dinitrobenzaldehyde serves as an intermediate in processes such as the combined ozonation of 2,6-dinitrotoluene with hydrogen peroxide and UV radiation . This intermediate can be further processed to synthesize materials with specific properties for various applications.
Environmental Applications
2,6-Dinitrobenzaldehyde’s role in environmental applications is linked to its use as an intermediate in chemical reactions that may be part of larger environmental remediation processes, such as the treatment of pollutants through ozonation .
Biochemistry
In biochemistry, 2,6-Dinitrobenzaldehyde has been used in the study of building blocks for photopharmacology, which involves the synthesis of photoswitchable derivatives that can be controlled using light . This has implications for the development of drugs that can be activated or deactivated in the body with precision.
Mechanism of Action
Target of Action
2,6-Dinitrobenzaldehyde is a chemical compound that primarily targets organic synthesis processes . It is often used as a reagent in the creation of diverse organic compounds, spanning from dyes and pharmaceuticals to agrochemicals .
Mode of Action
Operating as an electrophile, 2,6-Dinitrobenzaldehyde readily engages with nucleophiles like amines and thiols to yield adducts . This reaction follows a pathway involving the formation of a Schiff base intermediate, which undergoes nucleophilic attack .
Biochemical Pathways
The biochemical pathways affected by 2,6-Dinitrobenzaldehyde are primarily related to the synthesis of organic compounds. For instance, it was used in the synthesis of free base tetrakis (2,6-dinitrophenyl) porphyrin . The exact downstream effects of these pathways can vary depending on the specific reactions and compounds involved.
Result of Action
The result of 2,6-Dinitrobenzaldehyde’s action is the formation of new organic compounds through its interaction with nucleophiles . The specific molecular and cellular effects can vary widely depending on the compounds involved and the conditions of the reaction.
Action Environment
The action, efficacy, and stability of 2,6-Dinitrobenzaldehyde can be influenced by various environmental factors. These may include the temperature and pH of the reaction environment, the presence of other compounds, and the specific conditions under which the reaction is carried out. For instance, it is known that 2,6-Dinitrobenzaldehyde is stable under storage temperatures of 2-8°C .
Safety and Hazards
Future Directions
2,6-Dinitrobenzaldehyde serves as a valuable reagent in organic synthesis . It finds frequent use in the creation of diverse organic compounds, spanning from dyes and pharmaceuticals to agrochemicals . It also plays a crucial role in advancing analytical methods for detecting a wide range of substances, including amino acids and proteins .
properties
IUPAC Name |
2,6-dinitrobenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O5/c10-4-5-6(8(11)12)2-1-3-7(5)9(13)14/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHFZQNNDIJKLIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)[N+](=O)[O-])C=O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90209404 | |
Record name | 2,6-Dinitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90209404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Fine deep yellow crystals; [MSDSonline] | |
Record name | 2,6-Dinitrobenzaldehyde | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/9233 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
2,6-Dinitrobenzaldehyde | |
CAS RN |
606-31-5 | |
Record name | 2,6-Dinitrobenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=606-31-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Dinitrobenzaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000606315 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,6-Dinitrobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90209404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-dinitrobenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.195 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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